molecular formula C22H33NO B8629502 2-Methyl-7-dodecyl-8-hydroxyquinoline

2-Methyl-7-dodecyl-8-hydroxyquinoline

Cat. No.: B8629502
M. Wt: 327.5 g/mol
InChI Key: BHWWGVDLAQGFOR-UHFFFAOYSA-N
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Description

2-Methyl-7-dodecyl-8-hydroxyquinoline is a useful research compound. Its molecular formula is C22H33NO and its molecular weight is 327.5 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C22H33NO

Molecular Weight

327.5 g/mol

IUPAC Name

7-dodecyl-2-methylquinolin-8-ol

InChI

InChI=1S/C22H33NO/c1-3-4-5-6-7-8-9-10-11-12-13-20-17-16-19-15-14-18(2)23-21(19)22(20)24/h14-17,24H,3-13H2,1-2H3

InChI Key

BHWWGVDLAQGFOR-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCCC1=C(C2=C(C=CC(=N2)C)C=C1)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Example I was essentially repeated using 2-methyl-8-hydroxyquinoline in place of 5-chloro-8-hydroxyquinoline. The resultant 2-methyl-7-dodecenyl-8-hydroxyquinoline was hydrogenated by the procedure of Example II, Part B to give 2-methyl-7-dodecyl-8-hydroxyquinoline.
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